Decahydro-2,5,5,8a-tetramethylnaphthalene-1-ethanol

• Molecular Formula: C16H30O
• Molecular Weight: 238.41 g/mol
• IUPAC Name: 2-(2,5,5,8a-tetramethyl-1,2,3,4,4a,6,7,8-octahydronaphthalen-1-yl)ethanol
• InChI: InChI=1S/C16H30O/c1-12-6-7-14-15(2,3)9-5-10-16(14,4)13(12)8-11-17/h12-14,17H,5-11H2,1-4H3
• InChI Key: ZWDUZFUFYAXULG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2C(CCCC2(C1CCO)C)(C)C
• CAS No.: 53779-41-2

Description

Decahydro-2,5,5,8a-tetramethylnaphthalene-1-ethanol, also known as Sclareol Glycol, is a chemical compound with the molecular formula C16H30O2 and a molecular weight of 254.41 g/mol . It is a semisynthetic diterpene of the labdane family and is used primarily for research and development purposes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Decahydro-2,5,5,8a-tetramethylnaphthalene-1-ethanol typically involves the hydrogenation of sclareol, a naturally occurring diterpene alcohol. The hydrogenation process is carried out under specific conditions, including the use of a suitable catalyst such as palladium on carbon (Pd/C) and hydrogen gas at elevated pressures and temperatures .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves the same hydrogenation reaction but is optimized for efficiency and yield. The reaction conditions, such as temperature, pressure, and catalyst concentration, are carefully controlled to ensure consistent product quality .

Chemical Reactions Analysis

Types of Reactions

Decahydro-2,5,5,8a-tetramethylnaphthalene-1-ethanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: It can be reduced to form different alcohol derivatives.

Substitution: The hydroxyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of different alcohol derivatives.

Substitution: Formation of halogenated compounds or other substituted derivatives.

Scientific Research Applications

Decahydro-2,5,5,8a-tetramethylnaphthalene-1-ethanol has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a starting material for the synthesis of other complex molecules.

Biology: Studied for its potential biological activities and interactions with various biological targets.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Used in the fragrance industry due to its pleasant odor and as an intermediate in the synthesis of other industrial chemicals.

Mechanism of Action

The mechanism of action of Decahydro-2,5,5,8a-tetramethylnaphthalene-1-ethanol involves its interaction with specific molecular targets and pathways. It is known to act as a reversible activator of adenylate cyclase, an enzyme involved in the regulation of cyclic AMP (cAMP) levels in cells. This activation leads to various downstream effects, including modulation of cellular signaling pathways and physiological responses .

Comparison with Similar Compounds

Similar Compounds

Sclareol: The precursor to Decahydro-2,5,5,8a-tetramethylnaphthalene-1-ethanol, also a diterpene alcohol.

Labdane Diterpenes: A class of compounds with similar structures and properties.

Uniqueness

This compound is unique due to its specific structure and the presence of the hydroxyl group, which imparts distinct chemical and biological properties. Its ability to act as a reversible activator of adenylate cyclase sets it apart from other similar compounds .